(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)methanol

• IUPAC Name: [1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanol
• InChI: InChI=1S/C6H7F3N2O/c1-11-5(6(7,8)9)2-4(3-12)10-11/h2,12H,3H2,1H3
• InChI Key: ZEZGCPZXXNCXNF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CO)C(F)(F)F
• Molecular Formula: C6H7F3N2O
• DSSTOX Substance ID: DTXSID101224719
• Molecular Weight: 180.13 g/mol
• CAS RN: 1260659-13-9

Description

“(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)methanol” is a chemical compound with the IUPAC name "(1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)methanol". It is also known by its CID 2724914.

Synthesis Analysis

The synthesis of this compound involves a kilogram-scale synthesis and efficient distillation-based separation of 1-methyl-(3-trifluoromethyl)-1H-pyrazole. The synthesis also involves a lithiation reaction based on 1-methyl-3-(trifluoromethyl)-1H-pyrazole, producing derivatives containing aldehyde, acid, pinacol boronic ester, lithium sulfinate, and sulfonyl chloride functional groups.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code "1S/C6H7F3N2O/c1-11-5(6(7,8)9)4(3-12)2-10-11/h2,12H,3H2,1H3".

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 179.14 g/mol, an XLogP3-AA of 0.7, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a rotatable bond count of 1.

Scientific Research Applications

• Synthesis and Cytotoxicity Evaluation : A study described the synthesis of polysubstituted methanones, including (5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl)(quinolin-4-yl)methanones, and evaluated their cytotoxicity in human leukocytes. Compounds with specific aromatic groups demonstrated significant cytotoxicity at high concentrations (Bonacorso et al., 2016).

• Synthesis and Characterization : Another study focused on the synthesis and characterization of various methanones, including (3,5-aryl/methyl-1H-pyrazol-1-yl)-(5-arylamino-2H-1,2,3-triazol-4-yl)methanones. This included detailed NMR, MS, and IR spectral data analysis (Cao, Quan, & Dong, 2008).

• Synthesis and X-Ray Analysis : A synthesis and crystal structure analysis of a compound with a similar pyrazolyl structure, (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone, was performed. The study provided insights into its molecular structure through X-ray diffraction (Cao, Dong, Shen, & Dong, 2010).

• Ultrasonics in Synthesis : Research on the synthesis of 1,3-diaryl-5-(1-phenyl-3-methyl-5-chloropyrazol-4-yl)-4,5-dihydropyrazole derivatives under sonication conditions highlighted the advantages of this method, such as shorter reaction times and good yields (Trilleras et al., 2013).

• Charge-Transfer Chemistry Study : A study investigated the charge-transfer chemistry of 1-methyl-3-trifluoromethyl-2-pyrazoline-5-one, examining its interaction with various π-acceptors. This provided insights into the formation of colored products and relevant physical parameters (Adam et al., 2021).

• Computational Study for Synthesis : A computational study using density functional theory explored the synthesis reaction of new pyrazolyl α-amino esters derivatives, offering an economical synthesis strategy for these compounds (Mabrouk et al., 2020).

• Synthesis of Pyrazolic Carboxylic α-Amino Esters : A research focused on the eco-friendly synthesis of new heterocyclic pyrazolic carboxylic α-amino esters, which are of considerable medicinal and synthetic interest (Mabrouk et al., 2020).

• Synthesis of Pyrazole Derivatives as Inhibitors : A broad group of compounds, including substituted pyrazoles, was screened to identify potential inhibitor lead compounds of fructose-1,6-bisphosphatase, a key enzyme in glucose metabolism (Rudnitskaya et al., 2009).

• Regioselective Synthesis for Pharmacological Interest : A study on the regioselective synthesis of novel pyrazolyl-pyrimidine hybrids was conducted, evaluating their potential pharmacological applications including inhibition tests for acetylcholinesterase and butyrylcholinesterase (Zanatta et al., 2020).

Future Directions

Trifluoromethylpyridine (TFMP) derivatives, which include “(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)methanol”, are currently used in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names, and several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.